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Compound of Interest

Compound Name: Cyclohexylamine

Cat. No.: B126512 Get Quote

Essential Guide to Handling Cyclohexylamine
This guide provides immediate safety, handling, and disposal protocols for Cyclohexylamine,

tailored for researchers and drug development professionals. Adherence to these procedures is

critical for ensuring laboratory safety.

Cyclohexylamine is a flammable, corrosive, and toxic liquid that poses significant health risks.

[1][2][3] It can cause severe skin and eye burns, is harmful if swallowed or in contact with skin,

and is suspected of damaging fertility or the unborn child.[1][4]

Chemical Safety Data
For quick reference, the following table summarizes key quantitative safety data for

Cyclohexylamine.
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Property Value Citations

Flash Point 27 °C / 80.6 °F (closed cup) [1]

pH
11.5 (100 g/L aqueous

solution)
[1]

Explosive Limits 1.5% - 9.4% by volume in air [1][5]

ACGIH TLV (TWA)
10 ppm (8-hour Time-Weighted

Average)
[1][6]

NIOSH REL (TWA)
10 ppm (10-hour Time-

Weighted Average)
[6]

Odor Threshold 26 ppm [7]

Physical Appearance
Colorless to yellow liquid with a

strong, fishy odor
[1][5]

Personal Protective Equipment (PPE)
When handling Cyclohexylamine, a comprehensive PPE strategy is mandatory to prevent

exposure.[7] Always wear the following equipment:

Eye and Face Protection:

Wear chemical safety goggles that meet European standard EN 166.[1]

In addition to goggles, use a face shield when there is a splash hazard.[3]

Hand Protection:

Use chemically resistant gloves made of Nitrile rubber, PVC, or neoprene.[1][2]

The suitability and durability of a glove depend on usage, such as the frequency and

duration of contact.[2] Always consult with your glove supplier for specific

recommendations.[2]

Contaminated gloves should be replaced immediately.[2]
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Body Protection:

Wear a chemically resistant lab coat.[7]

For larger quantities or splash risks, use an apron and over-boots made of chemically

impervious materials like neoprene or nitrile rubber.[2]

All contaminated clothing must be removed immediately and washed before reuse.[1][2]

Respiratory Protection:

Always handle Cyclohexylamine in a well-ventilated area, preferably inside a chemical

fume hood.[1]

If ventilation is inadequate or in the event of a large spill or fire, use a self-contained

breathing apparatus (SCBA).[1][2]

Operational Plans: Handling and Storage
Strict adherence to handling and storage protocols is essential to minimize risks.

Safe Handling Protocol
Preparation: Before handling, ensure you have read and understood all safety precautions

from the Safety Data Sheet (SDS).[4][8] An eyewash station and emergency shower must be

readily available.[3]

Ventilation: Use Cyclohexylamine only in a well-ventilated area or under a chemical fume

hood to avoid inhaling vapors.[1][8]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[1][2][3] Implement a strict "No Smoking" policy in the handling area.[1]

Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharge.[1][2][3] Use only non-sparking tools and explosion-proof electrical equipment.[1]

[2][3]
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Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][2][8] Wash hands

and any exposed skin thoroughly after handling.[1][8]

Avoid Contact: Do not get the chemical in your eyes, on your skin, or on your clothing.[1]

Avoid breathing in any mist, vapors, or spray.[1][3]

Storage Protocol
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][8]

Location: Store in a designated corrosives area, away from heat, sparks, and flames.[1]

Store locked up.[1][2]

Incompatibilities: Store away from oxidizing agents and strong acids.[6] The chemical is

corrosive to copper, aluminum, zinc, and galvanized steel.[5]

Secondary Containment: It is good practice to store containers in plastic tubs or trays as

secondary containment.[2]

Emergency Response and Disposal
Proper planning for spills and disposal is a critical component of laboratory safety.

Spill Response Workflow
The following diagram outlines the procedural flow for responding to a Cyclohexylamine spill.
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Caption: Workflow for Cyclohexylamine Spill Response.
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First Aid Measures
Immediate action is vital in case of exposure.

Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin with

plenty of water for at least 15 minutes.[1][9] Seek immediate medical attention.[1]

Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15-30

minutes, also under the eyelids.[1][10] Remove contact lenses if present and easy to do.[1]

Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][2] If not

breathing, give artificial respiration.[1] Seek immediate medical attention.[4]

Ingestion: Rinse mouth with water.[1][2] Do NOT induce vomiting.[1][2] Call a poison center

or doctor immediately.[1][2]

Disposal Plan
Cyclohexylamine and its contaminated materials are classified as hazardous waste and

require special disposal procedures.[1]

Waste Collection: Collect waste residues and contaminated materials (e.g., absorbent paper,

gloves) in suitable, closed, and properly labeled containers.[1][6]

Storage: Store waste containers in a safe, designated area away from incompatible

materials, pending disposal.

Prohibition: Do not dispose of Cyclohexylamine down the drain or into the sewer system.[1]

[6][7] It is harmful to aquatic life.[2][6]

Disposal Method: Arrange for disposal through an approved hazardous waste disposal plant

or licensed contractor.[1] Incineration at a special high-temperature facility is a suggested

method.[9]

Regulatory Compliance: Always dispose of waste in accordance with local, state, and federal

regulations.[6][9] Contact your institution's Environmental Health & Safety (EH&S)
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department or the local Environmental Protection Agency (EPA) office for specific guidance.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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